(S)-4-Hydroxymethyl Ambrisentan
(S)-4-Hydroxymethyl Ambrisentan
Brand Name:
Vulcanchem
CAS No.:
1106685-66-8
VCID:
VC0128974
InChI:
InChI=1S/C22H22N2O5/c1-15-13-18(14-25)24-21(23-15)29-19(20(26)27)22(28-2,16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-13,19,25H,14H2,1-2H3,(H,26,27)/t19-/m1/s1
SMILES:
CC1=CC(=NC(=N1)OC(C(=O)O)C(C2=CC=CC=C2)(C3=CC=CC=C3)OC)CO
Molecular Formula:
C22H22N2O5
Molecular Weight:
394.4 g/mol
(S)-4-Hydroxymethyl Ambrisentan
CAS No.: 1106685-66-8
Reference Standards
VCID: VC0128974
Molecular Formula: C22H22N2O5
Molecular Weight: 394.4 g/mol
| CAS No. | 1106685-66-8 |
|---|---|
| Product Name | (S)-4-Hydroxymethyl Ambrisentan |
| Molecular Formula | C22H22N2O5 |
| Molecular Weight | 394.4 g/mol |
| IUPAC Name | (2S)-2-[4-(hydroxymethyl)-6-methylpyrimidin-2-yl]oxy-3-methoxy-3,3-diphenylpropanoic acid |
| Standard InChI | InChI=1S/C22H22N2O5/c1-15-13-18(14-25)24-21(23-15)29-19(20(26)27)22(28-2,16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-13,19,25H,14H2,1-2H3,(H,26,27)/t19-/m1/s1 |
| Standard InChIKey | PDUAYPFMBRYSNN-LJQANCHMSA-N |
| Isomeric SMILES | CC1=CC(=NC(=N1)O[C@H](C(=O)O)C(C2=CC=CC=C2)(C3=CC=CC=C3)OC)CO |
| SMILES | CC1=CC(=NC(=N1)OC(C(=O)O)C(C2=CC=CC=C2)(C3=CC=CC=C3)OC)CO |
| Canonical SMILES | CC1=CC(=NC(=N1)OC(C(=O)O)C(C2=CC=CC=C2)(C3=CC=CC=C3)OC)CO |
| Synonyms | (αS)-α-[[4-(Hydroxymethyl)-6-methyl-2-pyrimidinyl]oxy]-β-methoxy-β-phenylbenzenepropanoic Acid |
| PubChem Compound | 25183815 |
| Last Modified | Dec 23 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume